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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

variation of Strontium-86 (⁸⁶Sr). It is intended to serve as a resource for researchers,

scientists, and professionals in drug development who require a detailed understanding of

strontium isotopes and their applications. This document summarizes key quantitative data,

outlines experimental methodologies for isotopic analysis, and presents visual representations

of relevant biological pathways and analytical workflows.

Natural Abundance of Strontium Isotopes
Strontium (Sr) is an alkaline earth metal with four naturally occurring stable isotopes: ⁸⁴Sr, ⁸⁶Sr,

⁸⁷Sr, and ⁸⁸Sr.[1][2] The isotopic composition of strontium in most terrestrial materials is

remarkably constant for the non-radiogenic isotopes.[3] The most significant variation arises

from the radioactive decay of Rubidium-87 (⁸⁷Rb) to Strontium-87 (⁸⁷Sr), which has a half-life of

approximately 48.8 billion years.[2] This process leads to variations in the ⁸⁷Sr/⁸⁶Sr ratio, a

cornerstone of geological and archaeological dating and provenance studies.[2][4]

The natural abundance of Strontium-86 is approximately 9.86%.[1][4] Unlike ⁸⁷Sr, the

abundance of ⁸⁶Sr is stable and does not vary due to radioactive decay.

Table 1: Natural Abundance and Properties of Stable Strontium Isotopes
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Isotope
Natural Abundance (atom
%)

Atomic Mass (Da)

⁸⁴Sr 0.56 (1)[5] 83.913430 (4)[5]

⁸⁶Sr 9.86 (1)[5] 85.9092672 (28)[5]

⁸⁷Sr 7.00 (1)[5] 86.9088841 (28)[5]

⁸⁸Sr 82.58 (1)[5] 87.9056188 (28)[5]

Source: Data compiled from various sources, including Wikipedia and WebElements.[1][5][6]

The numbers in parentheses represent the uncertainty in the last digit.

Variation of Strontium-86
The natural abundance of Strontium-86 is considered constant.[3] The primary source of

isotopic variation in natural strontium is the radiogenic production of ⁸⁷Sr. This leads to

significant geographical and geological differences in the ⁸⁷Sr/⁸⁶Sr ratio.[2][4] These variations

are invaluable for tracing the origin of materials in various scientific disciplines, including:

Geochronology: Dating rocks and minerals.[7]

Archaeology: Determining the provenance of artifacts and the migration patterns of ancient

populations.[8]

Ecology and Forensic Science: Tracing the geographic origin of food, water, and wildlife.[9]

While the abundance of ⁸⁶Sr itself is not a direct variable in these studies, it serves as a stable

reference isotope against which the radiogenic ⁸⁷Sr is measured.

Experimental Protocols for Strontium Isotope
Analysis
The precise determination of strontium isotopic ratios is primarily accomplished using Thermal

Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).[10][11]
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Sample Preparation and Strontium Separation
Accurate isotopic analysis requires the chemical separation of strontium from the sample matrix

to avoid isobaric interferences (elements with the same mass as the strontium isotopes of

interest), particularly from Rubidium-87 (⁸⁷Rb) which interferes with ⁸⁷Sr.

A Generalized Protocol:

Sample Digestion: Solid samples (e.g., rock, bone, soil) are typically dissolved using strong

acids, such as nitric acid (HNO₃) and hydrofluoric acid (HF).[11]

Ion-Exchange Chromatography: The resulting solution is passed through a column

containing a strontium-specific extraction resin (e.g., Eichrom Sr-Spec™ resin).[12]

Matrix Elution: The sample matrix is washed from the column using dilute nitric acid.

Strontium Elution: Purified strontium is then eluted from the resin using deionized water.[12]

Sample Preparation for Mass Spectrometry: The purified strontium solution is evaporated to

dryness and redissolved in a suitable medium for introduction into the mass spectrometer.

[12]

Mass Spectrometry Analysis
3.2.1. Thermal Ionization Mass Spectrometry (TIMS)

TIMS is a high-precision technique for measuring isotope ratios.

Sample Loading: The purified strontium sample is loaded onto a metal filament (typically

rhenium).[12]

Ionization: The filament is heated to a high temperature, causing the strontium atoms to

ionize.

Mass Separation: The ions are accelerated into a magnetic field, which separates them

based on their mass-to-charge ratio.
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Detection: The separated ion beams are collected by multiple detectors (Faraday cups),

allowing for the simultaneous measurement of different isotopes.

Data Correction: The measured ratios are corrected for instrumental mass fractionation by

normalizing to a known, stable isotope ratio, typically ⁸⁶Sr/⁸⁸Sr = 0.1194.[13]

3.2.2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS offers higher sample throughput compared to TIMS.[10]

Sample Introduction: The sample solution is introduced into an argon plasma, which ionizes

the strontium atoms.

Mass Separation and Detection: Similar to TIMS, the ions are separated by a magnetic field

and detected by a multi-collector array.

Interference Correction: MC-ICP-MS is susceptible to different interferences than TIMS.

Corrections for isobaric interferences from krypton (Kr) in the argon gas and polyatomic ions

may be necessary.[14][15]

Relevance of Strontium-86 in Drug Development
While strontium itself is not a primary therapeutic agent in the same way as many organic

molecules, its isotopes and chemical properties are relevant to the pharmaceutical and

biomedical fields.

Production of Yttrium-86 for PET Imaging
Enriched Strontium-86 is a critical target material for the production of the positron-emitting

radionuclide Yttrium-86 (⁸⁶Y).[16][17] ⁸⁶Y has a half-life of 14.74 hours and is used in Positron

Emission Tomography (PET) imaging.[16][18]

This application is particularly important for dosimetry in radioimmunotherapy, where Yttrium-90

(⁹⁰Y), a pure beta-emitter, is used as the therapeutic radionuclide. Since ⁹⁰Y cannot be imaged,

⁸⁶Y serves as a chemically identical surrogate to determine the biodistribution and calculate the

radiation dose delivered to tumors and healthy tissues before therapy.[17][19]
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Production and Application of Yttrium-86

Enriched Strontium-86 (⁸⁶Sr) Target

Proton Beam (p,n) reaction

Yttrium-86 (⁸⁶Y) Production

Radiolabeling of Targeting Molecule (e.g., Antibody)

PET Imaging for Dosimetry

Yttrium-90 (⁹⁰Y) Therapy

Guides
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Workflow for ⁸⁶Y production and its use in dosimetry for ⁹⁰Y therapy.

Strontium's Role in Bone Metabolism and Signaling
Strontium, being chemically similar to calcium, can be incorporated into bone. The drug

strontium ranelate has been used to treat osteoporosis.[20] While this drug contains natural
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strontium, understanding its mechanism of action provides insight into how strontium interacts

with biological systems, which is relevant for drug development.

Strontium ranelate exerts a dual effect on bone metabolism: it increases bone formation by

osteoblasts and decreases bone resorption by osteoclasts.[20][21] These effects are mediated

through the activation of various signaling pathways. A key target is the calcium-sensing

receptor (CaSR).[22][23]
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Simplified Signaling Pathways of Strontium in Bone Cells
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General Workflow for ⁸⁷Sr/⁸⁶Sr Provenance Studies

Sample Collection (e.g., Bone, Plant, Water)

Sample Preparation & Sr Separation

Isotopic Analysis (TIMS or MC-ICP-MS)

Determination of ⁸⁷Sr/⁸⁶Sr Ratio

Comparison with Isoscape Database

Provenance Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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